Cas no 113520-36-8 (1,4-Phenylenediacetic Acid Ethyl Ester)

• Product Name: 1,4-Phenylenediacetic Acid Ethyl Ester
• CAS No: 113520-36-8
• MF: C₁₂H₁₃O₄
• MW: 221.229223966599
• CID: 1061460
• PubChem ID: 71337416
• Update Time: 2025-04-20

1,4-Phenylenediacetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Phenylenediacetic Acid Ethyl Ester
• 2-[4-(2-ethoxy-2-oxoethyl)phenyl]acetate
• DTXSID70765134
• AKOS030254809
• 113520-36-8
• [4-(2-Ethoxy-2-oxoethyl)phenyl]acetate
• 1,4-Benzenediacetic Acid Ethyl Ester; p-Benzenediacetic Acid Ethyl Ester; p-Phenylenediacetic Acid Ethyl Ester

• Inchi： 1S/C12H14O4/c1-2-16-12(15)8-10-5-3-9(4-6-10)7-11(13)14/h3-6H,2,7-8H2,1H3,(H,13,14)/p-1
• InChI Key： YFPODNJJKNPQDP-UHFFFAOYSA-M
• SMILES： O(CC)C(CC1C=CC(CC(=O)[O-])=CC=1)=O

Computed Properties

• Exact Mass: 221.08138389g/mol
• Monoisotopic Mass: 221.08138389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų